Cas no 1212809-42-1 (methyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate)

• Product Name: methyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate
• CAS No: 1212809-42-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6348999
• PubChem ID: 146049637
• Update Time: 2025-06-15

methyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1212809-42-1
• EN300-7501214
• methyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate

• Inchi： 1S/C12H13NO2/c1-3-9-4-6-10(7-5-9)8-11(13)12(14)15-2/h1,4-7,11H,8,13H2,2H3/t11-/m0/s1
• InChI Key： BZBZKIUEVRGSBJ-NSHDSACASA-N
• SMILES： O(C)C([C@H](CC1C=CC(C#C)=CC=1)N)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate

Introduction to Methyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate (CAS No. 1212809-42-1)

Methyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate, a compound with the chemical formula C₁₂H₁₃NO₂, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 1212809-42-1, has garnered attention due to its structural complexity and potential biological activities. The presence of both an amino group and an ethynylphenyl moiety makes it a versatile scaffold for further derivatization and exploration in drug discovery.

The stereochemistry of the compound is crucial, with the (2S) configuration indicating a specific spatial arrangement of atoms that can influence its interactions with biological targets. This aspect is particularly relevant in the development of enantiomerically pure drugs, where the difference between enantiomers can lead to varying pharmacological effects. The research on such chiral compounds has been a cornerstone in modern medicinal chemistry, enabling the design of more effective and selective therapeutic agents.

In recent years, there has been a growing interest in the development of novel scaffolds that incorporate heterocyclic and aryl groups to enhance binding affinity and specificity. The ethynylphenyl group in Methyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate adds a layer of complexity that can be exploited for designing molecules with improved pharmacokinetic properties. This includes modifications that can lead to better solubility, reduced metabolic clearance, and enhanced target engagement.

The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. For instance, studies have shown that similar structures containing ethynylphenyl moieties can interact with enzymes and receptors involved in disease pathways. The amino group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. This flexibility makes Methyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate a valuable building block in synthetic chemistry.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of such complex molecules. Molecular modeling techniques can predict how Methyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate interacts with biological targets at the atomic level. These predictions are crucial for designing experiments and optimizing synthetic routes. Additionally, high-throughput screening methods have enabled researchers to rapidly assess the biological activity of large libraries of compounds, including derivatives of Methyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include protection-deprotection strategies to handle the reactive functional groups effectively. The stereochemical integrity must be maintained throughout the synthesis to ensure the desired enantiomer is obtained. Techniques such as chiral resolution or asymmetric synthesis are often employed to achieve high enantiomeric purity.

In conclusion, Methyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a significant role in future drug discovery efforts.